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Compound of Interest

Compound Name: 1-Ethoxyhexane

Cat. No.: B1202549 Get Quote

In the landscape of industrial solvents, the demand for greener, safer, and high-performance

alternatives is ever-present. 1-Ethoxyhexane, an ether solvent, has emerged as a noteworthy

candidate, distinguished by its favorable environmental profile and versatile properties. This

guide provides a comprehensive cost-performance analysis of 1-Ethoxyhexane, juxtaposed

with two common non-polar solvents, n-Heptane and Methylcyclohexane, to aid researchers,

scientists, and drug development professionals in making informed solvent selection decisions.

Overview of 1-Ethoxyhexane and Selected
Alternatives
1-Ethoxyhexane is a non-ionic surfactant and solvent with a balanced hydrophilic-hydrophobic

nature, making it effective in various applications.[1] Its classification by the EPA as a "Green

circle - The chemical has been verified to be of low concern" underscores its environmental

and safety advantages.[1] For this analysis, n-Heptane and Methylcyclohexane have been

selected as alternative solvents due to their widespread use in industrial applications that

overlap with those of ether solvents, such as degreasing and extraction.

Cost Analysis
The procurement cost is a critical factor in the operational budget of any industrial process.

While the price of 1-Ethoxyhexane is typically provided upon request from suppliers, the

approximate costs for n-Heptane and Methylcyclohexane are more readily available and are
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presented below for comparison. All prices are estimates and subject to variation based on

supplier, purity, and volume.

Solvent Price per Kilogram (USD)

1-Ethoxyhexane Price on Request

n-Heptane ~$1.20 - $2.75

Methylcyclohexane ~$1.98 - $8.40

Note: Prices for n-Heptane and Methylcyclohexane are derived from various suppliers and are

subject to change.[2][3][4][5][6][7][8][9]

Performance Analysis
The performance of a solvent is dictated by its physicochemical properties. This section

compares key performance indicators of 1-Ethoxyhexane with n-Heptane and

Methylcyclohexane.

Physicochemical Properties:

Property 1-Ethoxyhexane n-Heptane Methylcyclohexane

Molecular Formula C8H18O C7H16 C7H14

Molecular Weight (

g/mol )
130.23 100.21 98.19

Boiling Point (°C) 135.5 - 141 98.4 101

Flash Point (°C) 31.2 -4 -3.89

Density (g/cm³ at

25°C)
0.772 - 0.78 0.684 0.77

Vapor Pressure

(mmHg at 25°C)
9.52 45 46.5

Water Solubility Low Insoluble Insoluble
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Analysis of Performance Metrics:

Solvency: The Kauri-Butanol (Kb) value is a standard measure of a solvent's ability to

dissolve non-polar substances. While a specific Kb value for 1-Ethoxyhexane is not readily

available in the literature, its structure as an ether suggests moderate solvency. Ethers are

known to be good solvents for a range of organic compounds.[10][11] The lower molecular

weight and non-polar nature of n-Heptane and Methylcyclohexane generally result in lower

Kb values compared to more polar solvents, making them suitable for dissolving oils and

greases.

Volatility and Drying Time: The boiling point and vapor pressure are key indicators of a

solvent's evaporation rate. 1-Ethoxyhexane has a significantly higher boiling point and lower

vapor pressure compared to n-Heptane and Methylcyclohexane, indicating a slower

evaporation rate. This can be advantageous in applications where longer contact time is

required, but may be a drawback where rapid drying is necessary.

Safety (Flash Point): The flash point is a critical safety parameter, representing the lowest

temperature at which a solvent's vapors will ignite. 1-Ethoxyhexane has a considerably

higher flash point (31.2°C) than both n-Heptane (-4°C) and Methylcyclohexane (-3.89°C),

making it a significantly safer option in terms of fire hazard.

Environmental Profile: 1-Ethoxyhexane's "Green circle" designation from the EPA is a

significant advantage over many traditional hydrocarbon solvents.[1] While n-Heptane and

Methylcyclohexane are not without their own environmental considerations, the trend

towards greener solvents positions 1-Ethoxyhexane favorably.

Experimental Protocols
To ensure consistent and reliable performance evaluation of industrial solvents, standardized

experimental protocols are essential. The following are summaries of relevant ASTM

International test methods.

ASTM D1353: Standard Test Method for Nonvolatile Matter in Volatile Solvents

This test method is crucial for determining the purity of volatile solvents by quantifying the

amount of nonvolatile residue.[12][13][14]
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Apparatus: A thermostatically controlled oven (105 ± 5°C), an evaporating dish (platinum is

preferred), and a 100-mL graduated cylinder.

Procedure:

A clean, dry evaporating dish is weighed to the nearest 0.1 mg.

100 mL of the solvent sample is measured into the dish.

The solvent is evaporated in the oven at 105 ± 5°C.

The dish is cooled in a desiccator and reweighed.

The nonvolatile matter is calculated as the difference in weight.

ASTM D1133: Standard Test Method for Kauri-Butanol Value of Hydrocarbon Solvents

This method assesses the relative solvent power of hydrocarbon solvents.[15][16][17][18][19]

Apparatus: A 250-mL Erlenmeyer flask, a 50-mL buret, and a standardized kauri-butanol

solution.

Procedure:

A 20 g sample of the kauri-butanol solution is weighed into the Erlenmeyer flask.

The solvent being tested is titrated from the buret into the flask with constant swirling.

The endpoint is reached when the solution becomes turbid enough to obscure 10-point

print held directly beneath the flask.

The volume of solvent used is recorded, and the kauri-butanol value is calculated based

on a standardized formula.

Visualizing Industrial Solvent Processes
To better illustrate the context in which these solvents are used, the following diagrams,

generated using the DOT language, depict a general solvent extraction workflow and a
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plausible synthesis route for 1-Ethoxyhexane.

Caption: A generalized workflow for solvent-based extraction.[20][21][22][23][24]

Caption: A simplified process flow for the synthesis of 1-Ethoxyhexane via direct etherification.

[1]

Conclusion
The cost-performance analysis of 1-Ethoxyhexane in comparison to n-Heptane and

Methylcyclohexane reveals a trade-off between cost, performance, and safety. While n-

Heptane and Methylcyclohexane are likely more cost-effective and offer faster evaporation

rates, 1-Ethoxyhexane presents a significantly better safety profile with a much higher flash

point. Its designation as a "green" solvent is a considerable advantage in an increasingly

environmentally conscious industry. For applications where a lower fire hazard and reduced

environmental impact are paramount, and a slower evaporation rate is acceptable or even

beneficial, 1-Ethoxyhexane stands out as a strong contender. The final selection will invariably

depend on the specific requirements of the industrial application, including cost constraints,

desired performance characteristics, and safety and environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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